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An In-depth Technical Guide to 2-
Acetoxymethoxy-1,3-diacetoxypropane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Acetoxymethoxy-1,3-diacetoxypropane, a key intermediate in the synthesis of
antiviral medications. This document collates available data on its molecular structure,
physicochemical characteristics, and its significant role in pharmaceutical manufacturing. While
detailed experimental protocols are proprietary and not publicly available, this guide presents a
logical workflow for its synthesis based on established chemical principles.

Introduction

2-Acetoxymethoxy-1,3-diacetoxypropane, also known by various synonyms such as 1,3-
Diacetoxy-2-(acetoxymethoxy)propane and Triacetyl Methoxyglycerin, is a complex organic
molecule primarily utilized as a precursor in the industrial production of Ganciclovir.[1]
Ganciclovir is a potent antiviral drug effective against cytomegalovirus (CMV) infections,
particularly in immunocompromised patients.[1] The strategic placement of acetoxy and

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1313018?utm_src=pdf-interest
https://www.benchchem.com/product/b1313018?utm_src=pdf-body
https://www.benchchem.com/product/b1313018?utm_src=pdf-body
https://www.benchchem.com/product/b1313018
https://www.benchchem.com/product/b1313018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

acetoxymethoxy groups in 2-Acetoxymethoxy-1,3-diacetoxypropane makes it a valuable
building block in multi-step organic syntheses.[1][2]

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Acetoxymethoxy-1,3-
diacetoxypropane is presented in the tables below. These properties are crucial for its handling,
storage, and application in synthetic chemistry.

Table 1: C | and Physical E :

Property Value Reference(s)

Colorless liquid; white
Appearance _ [2][3][4]
crystalline powder

Odor Mild, slightly fruity, ester-like [2][3]
Boiling Point 311 °C at 760 mmHg [31[5][6]
Flash Point 134 °C [31[7]
Density 1.177 g/cm3to 1.2 g/cm?3 [3][5]
Refractive Index 1.439 [3][4][5]
Vapor Pressure 0.001 mmHg at 25 °C [3]

B Soluble in organic solvents,
Solubility _ _ [2]
sparingly soluble in water

Room temperature; 2°C - 8°C,
Storage Temperature ) [6]
protect from light

Table 2: Molecular and Structural Properties
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Property Value Reference(s)
Molecular Formula C10H1607 [21[3][8]
Molecular Weight 248.23 g/mol [3B1[71[8]

[3-acetyloxy-2-

IUPAC Name (acetyloxymethoxy)propyl] [8]
acetate

CAS Registry Number 86357-13-3 [21[31[9]
DUOPMEBLLUYTNT-

InChl Key [8]

UHFFFAOYSA-N

CC(=0)OCC(COC(=0)C)OCO

Canonical SMILES [8]
C(=0)C

Hydrogen Bond Donor Count 0 [8]
Hydrogen Bond Acceptor

ydrog p 7 (5]
Count
Rotatable Bond Count 10 [8]
Topological Polar Surface Area  88.1 A2 [8]
Monoisotopic Mass 248.08960285 g/mol [8]

Synthesis and Experimental Workflow

While specific, detailed industrial synthesis protocols for 2-Acetoxymethoxy-1,3-
diacetoxypropane are proprietary, the literature suggests a multi-step organic synthesis
process.[2] This typically involves the protection of hydroxyl groups and the introduction of the
acetoxymethoxy moiety. Purification is generally achieved through column chromatography or
recrystallization techniques.[2]

A logical workflow for the synthesis is depicted below. This diagram illustrates the conceptual
steps involved in the preparation of this key intermediate.
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Conceptual Synthesis Workflow for 2-Acetoxymethoxy-1,3-diacetoxypropane
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'
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Caption: Conceptual synthesis workflow.

Role in Ganciclovir Synthesis
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The primary application of 2-Acetoxymethoxy-1,3-diacetoxypropane is as a crucial intermediate
in the synthesis of Ganciclovir.[1][10][9] The synthesis involves a condensation reaction of 2-
Acetoxymethoxy-1,3-diacetoxypropane with a protected guanine derivative.[1] The acetoxy
groups in the molecule serve as protecting groups, which are later removed through hydrolysis
to yield the final active pharmaceutical ingredient.[1]

Below is a diagram illustrating the logical relationship of 2-Acetoxymethoxy-1,3-
diacetoxypropane in the Ganciclovir synthesis pathway.

Role of 2-Acetoxymethoxy-1,3-diacetoxypropane in Ganciclovir Synthesis

2-Acetoxymethoxy-1,3-diacetoxypropane Protected Guanine Derivative

Condensation Reaction

Triacetylganciclovir
(Intermediate)

Hydrolysis
(Deprotection)

Ganciclovir
(Final Product)
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Caption: Ganciclovir synthesis pathway.

Safety and Handling
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While comprehensive toxicological data is limited, available information suggests that 2-
Acetoxymethoxy-1,3-diacetoxypropane has low acute toxicity.[2] However, it is considered
moderately hazardous and can cause skin and eye irritation.[3] Prolonged or repeated
exposure may lead to mild irritation of the eyes, skin, and respiratory tract.[2] Standard
laboratory safety protocols, including the use of personal protective equipment such as gloves
and safety glasses, are recommended when handling this compound.[3] It is incompatible with
strong acids, bases, and oxidizing agents.[2]

Conclusion

2-Acetoxymethoxy-1,3-diacetoxypropane is a vital chemical intermediate with well-defined
physical and chemical properties. Its primary significance lies in its role as a precursor for the
synthesis of the antiviral drug Ganciclovir. This guide provides a consolidated resource for
researchers and professionals in the field of drug development, summarizing the available
technical data for this important compound. Further research into its synthetic methodologies
and potential applications could open new avenues in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 | Benchchem [benchchem.com]
e 2. Page loading... [guidechem.com]

e 3. Cas 86357-13-3,1,3-Diacetoxy-2-(acetoxymethoxy)propane | lookchem [lookchem.com]
e 4. echemi.com [echemi.com]

o 5. CAS#:86357-13-3 | 2-(Acetoxymethoxy)-1,3-propanediyl diacetate | Chemsrc
[chemsrc.com]

e 6. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [sigmaaldrich.com]
e 7. chemwhat.com [chemwhat.com]

o 8. 1,3-Diacetoxy-2-(acetoxymethoxy)propan | Drug Information, Uses, Side Effects, Pharma
intermediate Chemistry | PharmaCompass.com [pharmacompass.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.benchchem.com/product/b1313018?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1313018
https://www.guidechem.com/encyclopedia/1-3-diacetoxy-2-acetoxymethoxy-dic28103.html
https://www.lookchem.com/casno86357-13-3.html
https://www.echemi.com/products/pd180521143619-1-3-diacetoxy-2-acetoxymethoxypropane.html
https://www.chemsrc.com/en/cas/86357-13-3_1068311.html
https://www.chemsrc.com/en/cas/86357-13-3_1068311.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcjinaypharmaceuticalspvtltdpreferredpartner/jayh9bc0a8c3?context=bbe
https://www.chemwhat.com/13-diacetoxy-2-acetoxymethoxypropane-cas-86357-13-3/
https://www.pharmacompass.com/chemistry-chemical-name/1-3-diacetoxy-2-acetoxymethoxy-propan
https://www.pharmacompass.com/chemistry-chemical-name/1-3-diacetoxy-2-acetoxymethoxy-propan
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 9. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 [chemicalbook.com]
e 10. 1,3-Diacetoxy-2-(acetoxymethoxy)propane | 86357-13-3 | FD32703 [biosynth.com]

 To cite this document: BenchChem. [physical and chemical properties of 2-Acetoxymethoxy-
1,3-diacetoxy propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313018#physical-and-chemical-properties-of-2-
acetoxymethoxy-1-3-diacetoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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